2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 2-amino-1-[3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H17F3N2O2/c1-3-17-9(10(11,12)13)4-5-15(6-9)8(16)7(2)14/h7H,3-6,14H2,1-2H3
• InChI Key: AHMDCDPRFYWDLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCN(C1)C(=O)C(C)N)C(F)(F)F
• Molecular Formula: C10H17F3N2O2
• Molecular Weight: 254.25 g/mol

Description

2-Amino-1-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one, also known as 3-ethoxy-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid amide, is an organic compound that is used in a variety of scientific applications. It is a colorless solid with a melting point of 130-132°C and a boiling point of 245-248°C. It is insoluble in water and soluble in organic solvents. It has a molecular weight of 284.35 g/mol and a molecular formula of C9H14F3NO2.

Scientific Research Applications

1. Synthesis of β-Hydroxy-α-Amino Acid

The compound is utilized in the synthesis of β-hydroxy-α-amino acid, a key intermediate in the development of certain pharmaceuticals. This process involves d-threonine aldolase enzymes and offers high yield and purity through crystallization directly from the reaction mixture (Goldberg et al., 2015).

2. Formation of Trifluoromethyl-Substituted Aminopyrroles

It's a building block in the preparation of trifluoromethyl-substituted aminopyrroles, using 2H-azirine ring expansion strategy. This method leads to compounds like 4-amino-3-aryl-1-methyl-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates, highlighting its role in synthesizing novel organic structures (Khlebnikov et al., 2018).

3. Study in Metal Complexes

This compound aids in understanding the interactions in Cu(II) complexes of Schiff base ligands. Its variations are employed to probe the effects of arm length and molecular interactions in the formation of such complexes, providing insights into coordination chemistry (Keypour et al., 2015).

4. Synthesis of Tetrahydropyrido-[3,4-d]pyrimidine Derivatives

The compound is used in the synthesis of 7-arylmethyl-substituted derivatives of 4-amino-2-pyrrolidin-1-yl-5,6,7,8-tetrahydropyrido-[3,4-d]pyrimidine. This process highlights its utility in generating diverse organic molecules with potential pharmaceutical applications (Kuznetsov & Chapyshev, 2007).

5. Metal-Free Synthesis of Polysubstituted Pyrroles

It is instrumental in the metal-free synthesis of polysubstituted pyrroles. This approach, using surfactants in aqueous medium, demonstrates its role in eco-friendly and efficient synthetic methodologies (Kumar et al., 2017).

6. Acylation of Pyrrolidine-2,4-diones

This compound is crucial in the study of the acylation of pyrrolidine-2,4-diones, leading to the synthesis of 3-acyltetramic acids. This research enhances our understanding of organic synthesis techniques and their applications (Jones et al., 1990).

7. Synthesis and Structure Analysis

It's important in the synthesis and structure analysis of ethyl 2-alkyl(aryl, hetaryl)aminomethylidene-3-polyfluoroalkyl-3-oxopropionates. This work is critical in expanding the knowledge of organic chemistry and the properties of these unique structures (Pryadeina et al., 2007).